Cas no 23443-11-0 (6-Methyl-pyrido1,2-apyrimidin-4-one)

6-Methyl-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a fused pyridine and pyrimidinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery. The methyl substitution at the 6-position enhances its stability and modulates electronic properties, making it a versatile intermediate for synthesizing biologically active molecules. Its rigid bicyclic framework offers opportunities for selective functionalization, enabling the development of targeted compounds with improved binding affinity. The compound’s well-defined structure and synthetic accessibility make it valuable for research in kinase inhibitors, antimicrobial agents, and other therapeutic applications.
6-Methyl-pyrido1,2-apyrimidin-4-one structure
23443-11-0 structure
Product Name:6-Methyl-pyrido1,2-apyrimidin-4-one
CAS No:23443-11-0
MF:C9H8N2O
MW:160.17262172699
CID:1028465
PubChem ID:529103
Update Time:2025-06-07

6-Methyl-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • 6-methylpyrido[1,2-a]pyrimidin-4-one
    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 6-methyl
    • 4H-Pyrido[1,2-a]pyrmidin-4-one, 6-methyl
    • 6-methyl-4H--pyrido[1,2-a]pyrimidin-4-one
    • 6-methyl-4H-pyrido< 1,2-a> pyrimidin-4-one
    • 6-methyl-pyrido[1,2-a]pyrimidin-4-one
    • AC1LB4K7
    • AK137703
    • CTK0J5641
    • QC-8615
    • SureCN8222802
    • 23443-11-0
    • G10658
    • ZHKVSWTWEJXRRG-UHFFFAOYSA-N
    • SCHEMBL8222802
    • DTXSID50336104
    • 6-Methyl-pyrido1,2-apyrimidin-4-one
    • Inchi： 1S/C9H8N2O/c1-7-3-2-4-8-10-6-5-9(12)11(7)8/h2-6H,1H3
    • InChI Key： ZHKVSWTWEJXRRG-UHFFFAOYSA-N
    • SMILES： O=C1C=CN=C2C=CC=C(C)N21

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67

6-Methyl-pyrido1,2-apyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M341250-10mg
6-Methyl-pyrido[1,2-a]pyrimidin-4-one
 23443-11-0
10mg
 $ 50.00 2022-06-03
TRC
M341250-50mg
6-Methyl-pyrido[1,2-a]pyrimidin-4-one
 23443-11-0
50mg
 $ 95.00 2022-06-03
TRC
M341250-100mg
6-Methyl-pyrido[1,2-a]pyrimidin-4-one
 23443-11-0
100mg
 $ 135.00 2022-06-03
Chemenu
CM165144-1g
6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
 23443-11-0 95%
1g
 $366 2024-07-28
Alichem
A029184496-1g
6-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one
 23443-11-0 95%
1g
 $484.50 2023-09-02
Alichem
A029184496-5g
6-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one
 23443-11-0 95%
5g
 $1722.50 2023-09-02

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